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Compound of Interest

2-[(Acetylthio)methyl]-3-
Compound Name:

phenylpropionic Acid

Cat. No.: B027288

Technical Data Sheet: 2-[(Acetylthio)methyl]-3-
phenylpropionic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of 2-
[(Acetylthio)methyl]-3-phenylpropionic acid, a compound of interest in pharmaceutical
research and development.

Chemical Identity and Properties

2-[(Acetylthio)methyl]-3-phenylpropionic acid is a derivative of propionic acid containing a
thioester and a phenyl group. Its chemical structure and properties are summarized below.
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Property Value Source
Molecular Formula C12H1403S [1112113114]
Molecular Weight 238.30 g/mol [11[2][3]

2-(acetylsulfanylmethyl)-3-
IUPAC Name i ) [1]
phenylpropanoic acid

CAS Number 91702-98-6 [3][41[5]

3-(Acetylthio)-2-
benzylpropionic acid, 2-

Synonyms _ [3]
(Acetylthiomethyl)-3-

phenylpropionic acid

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The molecular weight of 2-[(Acetylthio)methyl]-3-phenylpropionic acid can be
experimentally verified using mass spectrometry. The following is a generalized protocol.

Objective: To determine the molecular mass of the analyte.

Materials:

2-[(Acetylthio)methyl]-3-phenylpropionic acid sample

High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Solvent (e.g., acetonitrile, methanol)

Volumetric flasks and pipettes
Procedure:

o Sample Preparation: Prepare a dilute solution of the sample in an appropriate solvent. A
typical concentration is 1 mg/mL.
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 Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure
mass accuracy.

o Sample Infusion: Introduce the sample into the mass spectrometer via direct infusion or
through a liquid chromatography system.

« lonization: Utilize an appropriate ionization technique, such as electrospray ionization (ESI),
to generate gas-phase ions of the analyte.

e Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio
(m/z).

o Data Acquisition: Acquire the mass spectrum, which plots ion intensity versus m/z.

o Data Analysis: Identify the peak corresponding to the molecular ion (e.g., [M+H]+ or [M-H]-)
and determine its m/z value. The molecular weight is then calculated from this value.

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of 2-[(Acetylthio)methyl]-3-
phenylpropionic acid based on its molecular formula.

Carbon (C)
Atom Count: 12

Hydrogen (H)
Atom Count: 14

Oxygen (O)
Atom Count: 3

Sulfur (S)
Atom Count: 1
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Caption: Elemental breakdown of 2-[(Acetylthio)methyl]-3-phenylpropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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